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Abstract
Rhodinyl acetate, identified by CAS number 141-11-7, is a monoterpene ester recognized for

its characteristic floral, rose-like aroma.[1][2] Primarily utilized as a fragrance and flavoring

agent in the cosmetics and food industries, its broader biological activities and potential

applications in research and drug development remain largely unexplored.[2][3] This technical

guide synthesizes the available physicochemical data for rhodinyl acetate. Notably, a

comprehensive search of scientific literature and patent databases did not yield specific,

detailed experimental protocols for its synthesis and analysis, nor did it reveal any significant

studies on its mechanism of action or involvement in cellular signaling pathways. To provide a

relevant framework, this document also presents general methodologies for the analysis of

fragrance compounds and summarizes the biological activities of the structurally related

compounds, citronellyl acetate and geranyl acetate, with the explicit caveat that these findings

are not directly transferable to rhodinyl acetate.

Physicochemical Properties of Rhodinyl Acetate
Rhodinyl acetate is a colorless to pale yellow liquid.[4] A summary of its key physicochemical

properties is presented in Table 1.

Table 1: Physicochemical Properties of Rhodinyl Acetate (CAS No. 141-11-7)
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Property Value Source(s)

Molecular Formula C₁₂H₂₂O₂ [5]

Molecular Weight 198.30 g/mol [3]

Appearance Colorless to pale yellow liquid [4]

Odor Floral, rose-like [1][2]

Density
Approximately 0.896 g/mL at

25°C
[4]

Boiling Point Approximately 237°C [4]

Flash Point 86.8°C [5]

Refractive Index Approximately 1.4540 at 20°C [4]

Solubility
Soluble in alcohol and oils;

insoluble in water.
[6]

Synonyms

Rhodinol acetate, 3,7-

dimethyloct-7-enyl acetate,

alpha-Citronellyl acetate

[5]

Synthesis and Analysis: Methodological Gaps and
General Approaches
A thorough literature and patent search did not reveal detailed, reproducible experimental

protocols specifically for the synthesis of rhodinyl acetate. Patents for the synthesis of

"rhodium acetate," a distinct organometallic compound, were found but are not relevant.[7][8][9]

Similarly, while general methods for the analysis of fragrance compounds using techniques like

Gas Chromatography-Mass Spectrometry (GC-MS) are well-established, specific, validated

protocols for rhodinyl acetate are not readily available in the public domain.[10][11][12]

General Analytical Workflow
For a research setting, the analysis of a fragrance compound like rhodinyl acetate would

typically follow the workflow outlined in the diagram below. This generalized workflow is based
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on standard practices in the field of analytical chemistry for volatile and semi-volatile organic

compounds.

General Analytical Workflow for a Fragrance Compound

Sample Preparation
(e.g., Dilution in appropriate solvent)

GC-MS Analysis
(Separation and Identification)

Data Processing
(Peak integration, library matching)

Quantification
(Using internal/external standards)

Structural Elucidation (if necessary)
(e.g., NMR Spectroscopy)

Final Report

Click to download full resolution via product page

A generalized workflow for the analysis of a fragrance compound.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Analysis
GC-MS is the most common technique for the analysis of volatile compounds like rhodinyl
acetate. A general protocol would involve:

Sample Preparation: Diluting the rhodinyl acetate sample in a suitable solvent (e.g., ethanol

or hexane).

Injection: Injecting a small volume of the diluted sample into the GC.
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Separation: The sample is vaporized and carried by an inert gas through a capillary column.

The separation is based on the compound's boiling point and affinity for the stationary phase

of the column.

Detection (MS): As the separated components elute from the column, they enter the mass

spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides

a molecular fingerprint that can be used for identification by comparison to a spectral library.

[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
For unambiguous structure confirmation, NMR spectroscopy would be employed.[13][14][15]

Both ¹H and ¹³C NMR spectra would provide key information about the molecular structure of

rhodinyl acetate, allowing for the assignment of each proton and carbon atom.

Biological Activity and Signaling Pathways: A
Notable Lack of Data
Despite its use in consumer products, there is a significant dearth of publicly available scientific

research on the biological activities of rhodinyl acetate. Searches for in vitro and in vivo

studies, investigations into its mechanism of action, or its effects on cellular signaling pathways

did not yield any substantive results. One study in the context of anti-inflammatory compounds

listed rhodinyl acetate as "inactive," but no experimental data or protocols were provided to

support this claim.

Given this absence of direct evidence, we present a summary of the reported biological

activities of two structurally similar monoterpene acetates: citronellyl acetate and geranyl

acetate. It is crucial to emphasize that these findings are for related but distinct chemical

entities and should not be extrapolated to rhodinyl acetate without direct experimental

evidence.

Biological Activities of Structurally Related Compounds
Table 2: Reported Biological Activities of Citronellyl Acetate and Geranyl Acetate
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Compound
Reported Biological
Activities

Source(s)

Citronellyl Acetate

Antinociceptive, Pro-apoptotic

in human hepatoma cells,

Fungicidal, Larvicidal,

Bactericidal,

Repelling/insecticidal effects,

Anti-inflammatory.

[16][17]

Geranyl Acetate

Induces apoptosis in colon

cancer cells, Antimicrobial

(bacterial and fungal), Anti-

inflammatory, Antioxidant,

Soothing effect on skin.

[1][18][19][20]

The reported activities of these related compounds suggest that monoterpene esters can

possess a range of biological effects. For instance, the anti-inflammatory and antimicrobial

properties are common themes in the study of essential oil components.[1] The pro-apoptotic

effects observed for both citronellyl and geranyl acetate in cancer cell lines are of particular

interest in the context of drug discovery.[16][18]

The diagram below illustrates a hypothetical signaling pathway that could be investigated for a

compound with pro-apoptotic activity, based on common mechanisms of action for such

compounds. This is a generalized diagram and has not been experimentally validated for

rhodinyl acetate, citronellyl acetate, or geranyl acetate.
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Hypothetical Apoptosis Signaling Pathway

Bioactive Compound
(e.g., Monoterpene Ester)

Cell Surface Receptor Mitochondria

Induces stress

Caspase Cascade Activation

Release of pro-apoptotic factors

Apoptosis

Click to download full resolution via product page

A generalized, hypothetical pathway for compound-induced apoptosis.

Safety and Toxicology
Rhodinyl acetate has been evaluated for safety in its use as a fragrance ingredient. A 12%

solution was found to cause no irritation or sensitization in human studies.[2][6] The European

Food Safety Authority (EFSA) has also reviewed its use as a flavoring agent.[2]

Conclusion and Future Directions
Rhodinyl acetate is a well-characterized fragrance and flavoring compound with established

physicochemical properties. However, for the research and drug development community, it

represents a significant knowledge gap. There is a clear need for foundational research to:

Develop and publish detailed and reproducible protocols for the synthesis and analysis of

rhodinyl acetate.
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Conduct comprehensive in vitro and in vivo studies to investigate its potential biological

activities, including but not limited to antimicrobial, anti-inflammatory, and anticancer effects.

Elucidate any mechanisms of action and its effects on specific cellular signaling pathways.

Such research would be invaluable in determining whether rhodinyl acetate or its derivatives

hold any promise for therapeutic applications beyond their current use in the consumer goods

sector. Until such data becomes available, its potential in drug development remains

speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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